Cas no 391893-68-8 (N-({N'-[(1E)-(4-methylphenyl)methylidene]hydrazinecarbonyl}methyl)-2-phenoxyacetamide)

• Product Name: N-({N'-[(1E)-(4-methylphenyl)methylidene]hydrazinecarbonyl}methyl)-2-phenoxyacetamide
• CAS No: 391893-68-8
• MF: C₁₈H₁₉N₃O₃
• MW: 325.361764192581
• CID: 5811215
• PubChem ID: 9664481
• Update Time: 2025-07-09

N-({N'-[(1E)-(4-methylphenyl)methylidene]hydrazinecarbonyl}methyl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-(2-(4-methylbenzylidene)hydrazinyl)-2-oxoethyl)-2-phenoxyacetamide
• Glycine, N-(phenoxyacetyl)-, [(4-methylphenyl)methylene]hydrazide (9CI)
• MLS000722353
• SR-01000006489-1
• AKOS024578678
• F0495-0298
• SR-01000006489
• N-({N'-[(1E)-(4-methylphenyl)methylidene]hydrazinecarbonyl}methyl)-2-phenoxyacetamide
• SMR000236022
• 391893-68-8
• CHEMBL3207552

• Inchi： 1S/C18H19N3O3/c1-14-7-9-15(10-8-14)11-20-21-17(22)12-19-18(23)13-24-16-5-3-2-4-6-16/h2-11H,12-13H2,1H3,(H,19,23)(H,21,22)
• InChI Key： HEYHXLOPTBZCGS-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=C(C)C=C1)(=O)CNC(COC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 325.14264148g/mol
• Monoisotopic Mass: 325.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• pka: 12.36±0.46(Predicted)

Additional information on N-({N'-[(1E)-(4-methylphenyl)methylidene]hydrazinecarbonyl}methyl)-2-phenoxyacetamide

Comprehensive Overview of N-({N'-[(1E)-(4-methylphenyl)methylidene]hydrazinecarbonyl}methyl)-2-phenoxyacetamide (CAS No. 391893-68-8)

The compound N-({N'-[(1E)-(4-methylphenyl)methylidene]hydrazinecarbonyl}methyl)-2-phenoxyacetamide (CAS No. 391893-68-8) is a specialized organic molecule with a unique structural framework. Its hydrazinecarbonyl and phenoxyacetamide moieties make it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance in modern scientific inquiries, addressing frequently searched topics such as synthetic pathways, biological activity, and industrial applications.

Structurally, this compound features a 4-methylphenyl group linked to a hydrazinecarbonyl backbone, which is further connected to a phenoxyacetamide unit. Such architecture is often explored for its potential in drug design and material science. Researchers have highlighted its role in modulating enzyme inhibition and receptor binding, making it a candidate for targeted therapies. Recent studies also suggest its utility in crop protection, aligning with the growing demand for sustainable agricultural solutions.

One of the most searched questions about CAS No. 391893-68-8 revolves around its synthesis. The compound is typically prepared through a multi-step process involving condensation reactions between 4-methylbenzaldehyde and hydrazine derivatives, followed by coupling with phenoxyacetic acid analogs. Optimizing these reactions for yield and purity is a key focus in organic chemistry forums, reflecting broader trends in green chemistry and process optimization.

In the context of biological applications, N-({N'-[(1E)-(4-methylphenyl)methylidene]hydrazinecarbonyl}methyl)-2-phenoxyacetamide has been investigated for its anti-inflammatory and antioxidant properties. These attributes are particularly relevant given the rising interest in natural alternatives and nutraceuticals. Computational studies, including molecular docking, predict its affinity for proteins involved in oxidative stress pathways, a hot topic in aging research and chronic disease management.

From an industrial perspective, the compound’s stability under varying pH and temperature conditions makes it suitable for formulation development. This aligns with searches for excipient compatibility and drug delivery systems. Additionally, its spectroscopic properties (e.g., NMR and IR signatures) are frequently discussed in analytical chemistry circles, underscoring its role in quality control protocols.

Environmental considerations are another trending angle. The biodegradability and ecotoxicity profile of CAS No. 391893-68-8 are under scrutiny, mirroring global concerns about chemical sustainability. Regulatory databases often cite its low bioaccumulation potential, a feature highly valued in green manufacturing initiatives.

In summary, N-({N'-[(1E)-(4-methylphenyl)methylidene]hydrazinecarbonyl}methyl)-2-phenoxyacetamide exemplifies the intersection of innovation and practical utility. Its multifaceted applications—from pharmacology to agrochemistry—cater to diverse scientific and industrial needs. As research evolves, this compound is poised to remain a focal point in discussions about molecular design and sustainable chemistry.